Cas no 1111013-89-8 (6-fluoro-4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline)

6-Fluoro-4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline is a structurally complex quinoline derivative featuring a 6-fluoro substitution, a 3-methoxybenzenesulfonyl group at the 4-position, and a piperidine-1-carbonyl moiety at the 3-position. This compound exhibits potential utility in medicinal chemistry and pharmaceutical research due to its multifunctionalized quinoline core, which is known for modulating biological activity. The presence of the sulfonyl and carbonyl groups enhances its binding affinity and selectivity, making it a candidate for enzyme inhibition or receptor targeting. Its well-defined structure allows for precise modifications, facilitating structure-activity relationship (SAR) studies. Suitable for synthetic applications, it serves as an intermediate in the development of novel bioactive molecules.

6-fluoro-4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline structure

1111013-89-8 structure

Product Name:6-fluoro-4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline

CAS No:1111013-89-8

MF:C₂₂H₂₁FN₂O₄S

MW:428.476547956467

CID:5388106

Update Time:2025-10-24

6-fluoro-4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline Chemical and Physical Properties

Names and Identifiers

- Methanone, [6-fluoro-4-[(3-methoxyphenyl)sulfonyl]-3-quinolinyl]-1-piperidinyl-
- 6-fluoro-4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline
- Inchi： 1S/C22H21FN2O4S/c1-29-16-6-5-7-17(13-16)30(27,28)21-18-12-15(23)8-9-20(18)24-14-19(21)22(26)25-10-3-2-4-11-25/h5-9,12-14H,2-4,10-11H2,1H3
- InChI Key： HFYCTFVAZHJMPI-UHFFFAOYSA-N
- SMILES： C(C1=C(S(C2=CC=CC(OC)=C2)(=O)=O)C2C(N=C1)=CC=C(F)C=2)(N1CCCCC1)=O

6-fluoro-4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3411-7829-2μmol	6-fluoro-4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline	1111013-89-8	2μmol	$57.0	2023-09-10
Life Chemicals	F3411-7829-5μmol	6-fluoro-4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline	1111013-89-8	5μmol	$63.0	2023-09-10
Life Chemicals	F3411-7829-10μmol	6-fluoro-4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline	1111013-89-8	10μmol	$69.0	2023-09-10
Life Chemicals	F3411-7829-20μmol	6-fluoro-4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline	1111013-89-8	20μmol	$79.0	2023-09-10
Life Chemicals	F3411-7829-1mg	6-fluoro-4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline	1111013-89-8	1mg	$54.0	2023-09-10
Life Chemicals	F3411-7829-2mg	6-fluoro-4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline	1111013-89-8	2mg	$59.0	2023-09-10
Life Chemicals	F3411-7829-3mg	6-fluoro-4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline	1111013-89-8	3mg	$63.0	2023-09-10
Life Chemicals	F3411-7829-4mg	6-fluoro-4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline	1111013-89-8	4mg	$66.0	2023-09-10
Life Chemicals	F3411-7829-5mg	6-fluoro-4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline	1111013-89-8	5mg	$69.0	2023-09-10
Life Chemicals	F3411-7829-10mg	6-fluoro-4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline	1111013-89-8	10mg	$79.0	2023-09-10

6-fluoro-4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline Related Literature

1. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
2. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

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3. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

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Additional information on 6-fluoro-4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline

Exploring the Potential of 6-fluoro-4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline (CAS No. 1111013-89-8) in Modern Research

In the rapidly evolving field of medicinal chemistry, 6-fluoro-4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline (CAS No. 1111013-89-8) has emerged as a compound of significant interest. This quinoline derivative is characterized by its unique structural features, including a fluoro substitution, a methoxybenzenesulfonyl group, and a piperidine-1-carbonyl moiety. Researchers are increasingly focusing on its potential applications, particularly in the development of novel therapeutic agents.

The compound's molecular structure is a key factor driving its exploration. The presence of a quinoline core provides a robust framework for interactions with biological targets, while the fluoro substitution enhances its metabolic stability. The methoxybenzenesulfonyl group contributes to its solubility and binding affinity, making it a versatile candidate for further study. These attributes align with current trends in drug discovery, where small molecule inhibitors and targeted therapies are highly sought after.

Recent advancements in computational chemistry and high-throughput screening have accelerated the investigation of 6-fluoro-4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline. Scientists are leveraging AI-driven drug design platforms to predict its interactions with various enzymes and receptors. This approach is particularly relevant given the growing demand for precision medicine and personalized treatment options. The compound's potential to modulate specific pathways has sparked interest in its use for addressing unmet medical needs.

Another area of exploration is the compound's synthetic accessibility. The piperidine-1-carbonyl moiety, in particular, offers opportunities for structural modifications, enabling researchers to fine-tune its properties. This flexibility is crucial in the context of structure-activity relationship (SAR) studies, which are central to optimizing drug candidates. As the pharmaceutical industry shifts toward fragment-based drug discovery, compounds like 6-fluoro-4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline are gaining traction due to their modular design.

Beyond its therapeutic potential, the compound has also piqued interest in material science. Its aromatic system and electron-withdrawing groups make it a candidate for developing advanced organic semiconductors or fluorescent probes. This interdisciplinary appeal underscores the versatility of quinoline-based compounds in addressing challenges across multiple scientific domains.

In conclusion, 6-fluoro-4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline (CAS No. 1111013-89-8) represents a promising avenue for research. Its unique chemical properties, combined with the growing emphasis on targeted drug development and multidisciplinary applications, position it as a compound worth watching. As scientific tools and methodologies continue to advance, the full scope of its potential is likely to unfold, offering exciting opportunities for innovation.